Cas no 2548984-72-9 (4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine)

• Product Name: 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine
• CAS No: 2548984-72-9
• MF: C₂₀H₃₀N₄O₂
• MW: 358.477804660797
• CID: 5310380
• PubChem ID: 154882549
• Update Time: 2025-06-11

4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• [4-[2-Cyclopropyl-6-(1,1-dimethylethyl)-4-pyrimidinyl]-1-piperazinyl](tetrahydro-2-furanyl)methanone
• 2548984-72-9
• F6789-5599
• 4-tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine
• AKOS040730471
• 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C20H30N4O2/c1-20(2,3)16-13-17(22-18(21-16)14-6-7-14)23-8-10-24(11-9-23)19(25)15-5-4-12-26-15/h13-15H,4-12H2,1-3H3
• InChI Key： ZQFKPGRFFWCNSO-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCN(C2=CC(C(C)(C)C)=NC(C3CC3)=N2)CC1)=O

Computed Properties

• Exact Mass: 358.23687621g/mol
• Monoisotopic Mass: 358.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 551.8±50.0 °C(Predicted)
• pka: 8.52±0.41(Predicted)

Additional information on 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine

Introduction to 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine (CAS No. 2548984-72-9) and Its Emerging Applications in Chemical Biology and Medicine

The compound 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine (CAS No. 2548984-72-9) represents a novel synthetic entity with significant potential in the realms of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its unique pharmacophoric features, which include a pyrimidine core substituted with a tert-butyl group, a cyclopropyl moiety, and a piperazine ring linked via an oxolane-derived carbonyl group. Such structural motifs are often engineered to modulate biological activity, particularly in the context of targeting key enzymatic or receptor pathways relevant to human health.

Recent advancements in medicinal chemistry have highlighted the importance of functionalized pyrimidine derivatives in drug discovery. Pyrimidines are fundamental scaffolds in many bioactive molecules, playing pivotal roles as nucleobase analogs and pharmacological intermediates. The introduction of bulky substituents such as the tert-butyl group and the rigid cyclopropyl ring not only enhances solubility and metabolic stability but also influences binding affinity and selectivity. Furthermore, the presence of a piperazine moiety is noteworthy, as this nitrogen-containing heterocycle is frequently incorporated into drugs due to its ability to engage with biological targets such as G-protein coupled receptors (GPCRs) and ion channels.

The specific linkage between the piperazine ring and the pyrimidine core via an oxolane-2-carbonyl group introduces an additional layer of complexity that may contribute to unique interactions with biological targets. Oxolane derivatives are known for their stability and versatility in medicinal chemistry, often serving as protecting groups or key functional handles. In this context, the carbonyl group derived from oxolane can potentially participate in hydrogen bonding or other non-covalent interactions, thereby fine-tuning the compound's pharmacodynamic properties. Such structural features make 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine a promising candidate for further exploration in therapeutic development.

Current research in chemical biology emphasizes the need for compounds that exhibit high selectivity and minimal off-target effects. The structural complexity of 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine suggests that it may possess such characteristics, particularly when optimized for specific biological pathways. For instance, modifications to the tert-butyl and cyclopropyl substituents could alter binding kinetics or enhance receptor affinity, while adjustments to the piperazine moiety might improve selectivity over closely related targets. These possibilities underscore the compound's potential as a tool compound for mechanistic studies or as a lead for derivative development.

Moreover, the synthesis of this compound exemplifies modern synthetic strategies that integrate diverse heterocyclic systems into a single molecular framework. The ability to construct such complex molecules with high precision underscores the progress made in organic synthesis methodologies over recent decades. Techniques such as transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and flow synthesis have enabled chemists to access novel structures with unprecedented efficiency. The synthesis of 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine likely involves multiple steps, each carefully designed to introduce or manipulate specific functional groups while maintaining overall molecular integrity.

In terms of potential applications, this compound may find utility in several areas within pharmaceutical research. For example, its structural features could make it suitable for inhibiting kinases or other enzymes implicated in diseases such as cancer or inflammatory disorders. Piperazine-based compounds are well-documented for their kinase inhibition capabilities, and the oxolane linkage might serve as a scaffold for further derivatization aimed at enhancing potency or selectivity. Additionally, given its complexity and novelty, it could serve as a valuable scaffold for structure-based drug design efforts aimed at identifying new therapeutic agents.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how compounds like 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine will interact with biological targets at the atomic level. By simulating binding interactions using computational methods, researchers can gain insights into potential binding modes and optimize molecular structures before conducting expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also helps minimize experimental failures by identifying promising candidates early on.

As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design targeted therapies based on precise molecular interactions. The multifaceted nature of 4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-yl]pyrimidine, with its combination of structural features derived from different heterocyclic systems, positions it as a versatile platform for exploring new therapeutic strategies. Whether used as a lead compound or a tool molecule for mechanistic studies, its unique properties make it an intriguing subject for further investigation by researchers in chemical biology and medicinal chemistry.

In conclusion,4-Tert-butyl-2-cyclopropyl-6-[4-(oxolane-2-carbonyl)piperazin-1-y]pyrimidine (CAS No. 2548984 72 9) stands out as a structurally complex and potentially bioactive molecule with broad applications in pharmaceutical research. Its innovative design reflects contemporary trends toward designing highly selective and potent therapeutic agents through rational molecular engineering. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound will likely play an important role in advancing our knowledge base regarding disease mechanisms and developing new treatments.